BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butylchlorodiphenylsilane: A Technical
Guide to its Chemical Properties and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylchlorodiphenylsilane (TBDPSCI) is a sterically hindered organosilicon compound
widely utilized in organic synthesis, particularly as a protecting group for hydroxyl
functionalities. Its bulky tert-butyl and diphenyl groups confer significant stability to the resulting
silyl ether, making it a valuable tool in multi-step syntheses of complex molecules, including
pharmaceuticals and natural products. This technical guide provides an in-depth overview of
the chemical properties and stability of TBDPSCI, offering crucial information for its effective
use in research and development.

Chemical and Physical Properties

tert-Butylchlorodiphenylsilane is a colorless to light yellow or slightly brown liquid with a
pungent odor.[1][2] It is miscible with most organic solvents.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C16H10CISi [11[3]
Molecular Weight 274.86 g/mol [1][3]

Colorless to light yellow or
Appearance ] o [1112][3]
slightly brown liquid

Boiling Point 90 °C at 0.01 mmHg [1][4]
Density 1.057 g/mL at 25 °C [1]14]
Refractive Index (n2°/D) 1.568 [11[4]
Flash Point >110 °C (>230 °F) [11[4]
CAS Number 58479-61-1 [1]

Spectral Data

The following table summarizes key spectral data for the characterization of tert-
Butylchlorodiphenylsilane.

Spectral Data Key Peaks/Shifts

o (ppm): 7.75-7.68 (m, 4H, Ar-H), 7.45-7.35 (m,

1H NMR (CDCls)
6H, Ar-H), 1.11 (s, 9H, C(CHs)3)

13C NMR (CDCls) 5 (ppm): 135.5, 133.8, 130.0, 127.9, 27.2, 19.2

Mass Spectrometry (EI) m/z: 217 ([M-C(CHs)s]*), 199, 181, 139, 77

v (cm™1): 3071, 2932, 2859, 1472, 1428, 1113,

Infrared (IR) 822 739 701

Stability and Reactivity

Stability:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://spectrabase.com/spectrum/BcKe146yjLj
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://spectrabase.com/spectrum/BcKe146yjLj
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://fiveable.me/key-terms/organic-chemistry-ii/silyl-chlorides
https://spectrabase.com/spectrum/BcKe146yjLj
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.ncbi.nlm.nih.gov/books/NBK594014/
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.ncbi.nlm.nih.gov/books/NBK594014/
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.ncbi.nlm.nih.gov/books/NBK594014/
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.ncbi.nlm.nih.gov/books/NBK594014/
https://wap.guidechem.com/encyclopedia/tert-butylchlorodiphenylsilane-dic25232.html
https://www.benchchem.com/product/b126151?utm_src=pdf-body
https://www.benchchem.com/product/b126151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

tert-Butylchlorodiphenylsilane is stable under normal temperatures and pressures when
stored under an inert atmosphere.[2] HowevVer, it is highly sensitive to moisture and will react
with water in the air or in solvents.[5] The resulting tert-butyldiphenylsilyl (TBDPS) ethers
exhibit exceptional stability towards a wide range of reagents and reaction conditions, including
acidic and basic environments, which is a key advantage of this protecting group.[6]

Reactivity and Hydrolysis:

The primary reactivity of tert-Butylchlorodiphenylsilane is centered around the nucleophilic
substitution at the silicon atom, displacing the chloride. It readily reacts with alcohols, amines,
and other nucleophiles to form the corresponding silyl derivatives.

The most significant aspect of its reactivity in terms of stability and handling is its hydrolysis.
TBDPSCI reacts with water to form tert-butyldiphenylsilanol and hydrochloric acid. This reaction
is typically irreversible and is the reason for its moisture-sensitive nature.
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Nucleophilic attack by H20 Loss of HCI

Pentacoordinate
Intermediate

tert-Butylchlorodiphenylsilane
(TBDPSCI)

tert-Butyldiphenylsilanol

Hydrochloric Acid
(HCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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